![molecular formula C14H14FNO2S B261349 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide](/img/structure/B261349.png)
3-fluoro-N-(4-methylbenzyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-(4-methylbenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the sulfonamide class of compounds and has a molecular weight of 325.38 g/mol.
Scientific Research Applications
3-fluoro-N-(4-methylbenzyl)benzenesulfonamide has been extensively studied for its potential applications in drug development. It has been reported to have inhibitory activity against several enzymes such as carbonic anhydrase, histone deacetylase, and phosphodiesterase. These enzymes play a crucial role in several physiological processes, and their inhibition has been linked to the treatment of various diseases such as cancer, Alzheimer's disease, and glaucoma. The inhibitory activity of this compound against these enzymes makes it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide is not well understood. However, it has been reported to inhibit the activity of several enzymes by binding to their active sites. The binding of this compound to the active site of these enzymes prevents the substrate from binding, thereby inhibiting their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the enzyme it inhibits. For example, its inhibitory activity against carbonic anhydrase has been linked to the treatment of glaucoma, while its inhibitory activity against histone deacetylase has been linked to the treatment of cancer. However, further studies are required to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its reproducibility and scalability of synthesis. This makes it easy to obtain the compound in good yield and purity. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects on different enzymes.
Future Directions
There are several future directions for the study of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide. One of the future directions is the study of its inhibitory activity against other enzymes and its potential applications in drug development. Another future direction is the study of its toxicity and pharmacokinetics to determine its safety and efficacy in vivo. Additionally, the study of its structure-activity relationship could lead to the development of more potent and selective inhibitors.
Synthesis Methods
The synthesis of 3-fluoro-N-(4-methylbenzyl)benzenesulfonamide involves the reaction of 3-fluorobenzenesulfonyl chloride with 4-methylbenzylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield and purity. This synthesis method has been reported in several research articles and has been found to be reproducible and scalable.
properties
Molecular Formula |
C14H14FNO2S |
---|---|
Molecular Weight |
279.33 g/mol |
IUPAC Name |
3-fluoro-N-[(4-methylphenyl)methyl]benzenesulfonamide |
InChI |
InChI=1S/C14H14FNO2S/c1-11-5-7-12(8-6-11)10-16-19(17,18)14-4-2-3-13(15)9-14/h2-9,16H,10H2,1H3 |
InChI Key |
DLUSTVJWUAQLCG-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)F |
Canonical SMILES |
CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.